6-(4-Bromophenyl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one

• IUPAC Name: 6-(4-bromophenyl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C17H12BrN3O3/c18-14-6-4-13(5-7-14)16-8-9-17(22)20(19-16)11-12-2-1-3-15(10-12)21(23)24/h1-10H,11H2
• InChI Key: MYRLQZYQGZDLRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H12BrN3O3
• Molecular Weight: 386.2 g/mol

Description

This compound, also known as N-{(4-Bromophenyl)[(3-Nitrobenzoyl)Amino]Methyl}-3-Nitrobenzamide, has a linear formula of C21H15BrN4O6. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C21H15BrN4O6. It has a molecular weight of 499.281.

Scientific Research Applications

Synthesis and Structural Analysis

A novel class of pyridazin-3-one derivatives, including compounds similar to 6-(4-Bromophenyl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one, was synthesized to explore the utility in the synthesis of fused azines and other complex organic structures. These derivatives have been synthesized through reactions involving active methylene compounds, demonstrating excellent yields and showcasing their versatility in organic synthesis (Ibrahim & Behbehani, 2014).

Crystal Structure and Fluorescence Properties

Research on the crystal structure and fluorescence properties of related dinuclear Zn(II) complexes provides insights into the potential applications of these compounds in materials science, particularly in the development of fluorescent materials. The enhanced fluorescence intensity observed in certain complexes suggests their utility in designing new fluorescent probes and materials (Chang–you, 2012).

Pharmaceutical Applications

Although the direct pharmaceutical applications of 6-(4-Bromophenyl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one were not found in the provided literature, closely related pyridazinone derivatives have been explored for their potential in medicinal chemistry. These studies often focus on the synthesis of novel compounds with potential biological activities, including antimicrobial and anticonvulsant properties. For instance, certain pyridazinone derivatives have been synthesized and evaluated for their anticonvulsant activity, highlighting the broader relevance of this chemical class in drug discovery (Samanta et al., 2011).

Material Science and Catalysis

The compound and its derivatives have found applications in material science and catalysis, such as in the synthesis of pyridazinones through copper-catalyzed aerobic dehydrogenation. This method demonstrates the role of these compounds in facilitating efficient synthesis pathways for structurally similar N-substituted phenylpyridazinone compounds, showcasing the potential of these chemicals in organic synthesis and catalytic processes (Liang et al., 2013).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, users should handle it with care and take necessary safety precautions.